![molecular formula C9H13BrO2 B2554945 Methyl 4-bromobicyclo[2.2.1]heptane-1-carboxylate CAS No. 15448-84-7](/img/structure/B2554945.png)
Methyl 4-bromobicyclo[2.2.1]heptane-1-carboxylate
Description
“Methyl 4-bromobicyclo[2.2.1]heptane-1-carboxylate” is a chemical compound with the molecular formula C9H13BrO2 . It has an average mass of 233.102 Da and a monoisotopic mass of 232.009888 Da .
Synthesis Analysis
The synthesis of bicyclo [2.2.1]heptane-1-carboxylates, which includes “Methyl 4-bromobicyclo[2.2.1]heptane-1-carboxylate”, can be achieved via a formal [4 + 2] cycloaddition reaction enabled by organocatalysis . This method allows for rapid access to a wide range of bicyclo [2.2.1]heptane-1-carboxylates in a highly enantioselective manner from simple starting materials under mild and operationally simple conditions .Molecular Structure Analysis
The molecular structure of “Methyl 4-bromobicyclo[2.2.1]heptane-1-carboxylate” is characterized by a bicyclo [2.2.1]heptane scaffold . This structure is embedded in numerous compounds with various functions .Chemical Reactions Analysis
The chemical reactions involving “Methyl 4-bromobicyclo[2.2.1]heptane-1-carboxylate” are typically catalyzed by a chiral tertiary amine . The reaction involves the use of α′-ethoxycarbonyl cyclopentenones with nitroolefins .Physical And Chemical Properties Analysis
“Methyl 4-bromobicyclo[2.2.1]heptane-1-carboxylate” has a molecular weight of 233.10 . The compound should be stored in a sealed container in a dry room at room temperature .Mechanism of Action
The mechanism of action for the synthesis of “Methyl 4-bromobicyclo[2.2.1]heptane-1-carboxylate” involves a formal [4 + 2] cycloaddition reaction . This reaction is distinct from preceding methods, which involve enamine catalysis or Brønsted acid catalysis . Instead, this reaction is effected through a hydrogen bond catalysis .
Future Directions
The development of enantioselective approaches to functionalized bicyclo [2.2.1]heptanes, such as “Methyl 4-bromobicyclo[2.2.1]heptane-1-carboxylate”, is critical for target-oriented and diversity-oriented syntheses of related biologically significant molecules . Therefore, it is highly desirable for relevant drug discovery .
properties
IUPAC Name |
methyl 4-bromobicyclo[2.2.1]heptane-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13BrO2/c1-12-7(11)8-2-4-9(10,6-8)5-3-8/h2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHCYBMNKIWCNQV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C12CCC(C1)(CC2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13BrO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-bromobicyclo[2.2.1]heptane-1-carboxylate | |
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